Cas no 2326118-76-5 (2-Methylbut-3-yn-1-amine hydrochloride)

• Product Name: 2-Methylbut-3-yn-1-amine hydrochloride
• CAS No: 2326118-76-5
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 6602769
• PubChem ID: 146081156
• Update Time: 2025-06-22

2-Methylbut-3-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2326118-76-5
• 2-methylbut-3-yn-1-amine hydrochloride
• EN300-7537488
• AKOS040802231
• 2-Methylbut-3-yn-1-amine;hydrochloride
• 2-Methylbut-3-yn-1-amine hydrochloride

• Inchi： 1S/C5H9N.ClH/c1-3-5(2)4-6;/h1,5H,4,6H2,2H3;1H
• InChI Key： KEENWGLMAOVUOB-UHFFFAOYSA-N
• SMILES： Cl.NCC(C#C)C

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 67.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Methylbut-3-yn-1-amine hydrochloride

Introduction to 2-Methylbut-3-yn-1-amine hydrochloride (CAS No. 2326118-76-5)

2-Methylbut-3-yn-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2326118-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and exhibits a unique structural framework characterized by a propargylamine moiety linked to a methyl-substituted butyl group, with the hydrochloride salt form enhancing its solubility and reactivity in aqueous environments.

The molecular structure of 2-Methylbut-3-yn-1-amine hydrochloride consists of a linear alkyne backbone with an amine functional group at one end and a methyl substituent on the third carbon atom. This configuration imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form, specifically, ensures greater stability and ease of handling in laboratory and industrial settings, facilitating its application in various synthetic protocols.

In recent years, 2-Methylbut-3-yn-1-amine hydrochloride has been explored for its potential in the development of novel pharmaceutical agents. Its unique structural features make it a versatile building block for constructing more intricate scaffolds, which are often essential for achieving high binding affinity and selectivity in drug design. The propargylamine moiety, in particular, is recognized for its ability to participate in various chemical reactions, including click chemistry approaches, which have become increasingly prevalent in drug discovery due to their efficiency and modular nature.

One of the most compelling aspects of 2-Methylbut-3-yn-1-amine hydrochloride is its role in the synthesis of bioactive molecules targeting specific biological pathways. Researchers have leveraged its structural attributes to develop potential therapeutic agents for a range of diseases, including neurological disorders and inflammatory conditions. The compound’s ability to undergo selective modifications allows chemists to fine-tune its pharmacological properties, enabling the creation of derivatives with enhanced efficacy and reduced toxicity.

Recent studies have highlighted the utility of 2-Methylbut-3-yn-1-amine hydrochloride in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. These enzymes often play critical roles in disease pathogenesis, making them attractive therapeutic targets. By incorporating this compound into drug candidates, scientists aim to disrupt pathological processes at the molecular level. The success of such endeavors relies on a deep understanding of the compound’s reactivity and its interaction with biological targets.

The pharmaceutical industry has shown particular interest in 2-Methylbut-3-yn-1-amine hydrochloride due to its potential as a precursor for antiviral and anticancer agents. The propargylamine group’s ability to form stable covalent bonds with other biomolecules makes it an ideal candidate for designing molecules that can interfere with viral replication or inhibit tumor growth. Furthermore, the hydrochloride salt form provides additional advantages, such as improved pharmacokinetic profiles when administered orally or intravenously.

From a synthetic chemistry perspective, 2-Methylbut-3-yn-1-amine hydrochloride serves as a crucial intermediate in multi-step organic transformations. Its alkyne functionality allows for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex organic frameworks. These reactions enable the introduction of diverse substituents at specific positions along the carbon chain, expanding the chemical space available for drug discovery efforts.

The growing body of research on 2-Methylbut-3-yn-1-amine hydrochloride underscores its significance as a pharmacologically relevant compound. As synthetic methodologies continue to advance, new applications for this molecule are likely to emerge, further solidifying its place in medicinal chemistry. The compound’s unique combination of structural features and reactivity makes it an indispensable tool for researchers seeking to develop innovative therapeutic solutions.

In conclusion, 2-Methylbut-3-yn-1-amine hydrochloride (CAS No. 2326118-76-5) represents a promising candidate for further exploration in pharmaceutical research. Its versatility as a synthetic intermediate and its potential applications in drug development highlight its importance in modern medicinal chemistry. As scientific understanding progresses, this compound is expected to contribute significantly to advancements in therapeutic innovation.